Balsalazide-d3

Specification

• CAS No.: 1246834-21-8
• Molecular Formula: C₁₇H₁₂D₃N₃Na₂O₆
• Molecular Weight: 404.3
• IUPAC Name: 3-[[4-(2-carboxyethylcarbamoyl)phenyl]diazenyl]-2,4,5-trideuterio-6-hydroxybenzoic acid
• Standard InChI: InChI=1S/C17H15N3O6/c21-14-6-5-12(9-13(14)17(25)26)20-19-11-3-1-10(2-4-11)16(24)18-8-7-15(22)23/h1-6,9,21H,7-8H2,(H,18,24)(H,22,23)(H,25,26)/i5D,6D,9D
• SMILES: C1=CC(=CC=C1C(=O)NCCC(=O)O)N=NC2=CC(=C(C=C2)O)C(=O)O

Introduction

Chemical Identity and Structure

Balsalazide-d3 is a trideuterated form of balsalazide, commonly available as the disodium salt. It bears the CAS number 1246834-21-8 and possesses the molecular formula C₁₇H₁₂D₃N₃Na₂O₆. The compound has a molecular weight of approximately 406.32 g/mol, with the three deuterium atoms replacing specific hydrogen atoms in the parent molecule. Its accurate mass is reported as 404.079.

The chemical name for Balsalazide-d3 Disodium Salt is [2,4,5-trideuterio-6-hydroxy-3-[(E)-[4-[(3-oxo-3-sodiooxypropyl)carbamoyl]phenyl]diazenyl]benzoyl]oxysodium. Its structure features deuterium atoms specifically positioned on the salicylic acid moiety of the molecule.

Property	Value
CAS Number	1246834-21-8
Molecular Formula	C₁₇H₁₂D₃N₃Na₂O₆
Molecular Weight	406.32 g/mol
Accurate Mass	404.079
Physical State	Solid
Recommended Storage	2-8°C

Amount	1 mM Solution	5 mM Solution	10 mM Solution
1 mg	2.4611 mL	0.4922 mL	0.2461 mL
5 mg	12.3056 mL	2.4611 mL	1.2306 mL
10 mg	24.6111 mL	4.9222 mL	2.4611 mL

Relationship to Parent Compound

Balsalazide-d3 is derived from balsalazide, which is an anti-inflammatory drug used primarily in the treatment of ulcerative colitis. The parent compound, balsalazide, functions as a prodrug of 5-aminosalicylic acid (mesalazine), with 4-aminobenzoyl-β-alanine as the carrier molecule. This design enables targeted delivery of the active agent to the large intestine, the primary site of ulcerative colitis activity.

Clinical studies have demonstrated that balsalazide, particularly at higher doses (3.0 g twice daily), results in significantly higher clinical remission rates (77.5%) compared to lower doses (1.5 g twice daily at 43.8%) in patients with ulcerative colitis. In pediatric patients aged 5-17 years with mild-to-moderate ulcerative colitis, balsalazide has shown clinical improvement in 37-45% of patients across different dosage regimens.

Applications in Research

Balsalazide-d3 serves several important functions in pharmaceutical research and development:

The primary application of Balsalazide-d3 is as an analytical reference standard in chromatographic and mass spectrometric analyses. The incorporation of deuterium atoms creates a compound with nearly identical chemical properties to balsalazide but with a distinct mass, making it ideal for quantitative analysis.

Pharmacokinetic Studies

The deuterated compound enables precise tracking and quantification of balsalazide and its metabolites in biological systems. This is particularly valuable for pharmacokinetic studies examining drug absorption, distribution, metabolism, and excretion patterns.

Metabolic Investigations

Balsalazide-d3 facilitates investigations into the metabolic pathways of balsalazide. Research has shown that patients treated with balsalazide excrete 5-aminosalicylic acid and N-acetyl-5-aminosalicylic acid, though the exact quantities can vary between patients.

Comparison with Related Compounds

Balsalazide-d3 belongs to a family of compounds used in the treatment of inflammatory bowel conditions. Understanding its relationship to similar compounds provides context for its significance:

Balsalazide vs. Mesalazine

Studies have shown that balsalazide demonstrates superior efficacy compared to equivalent doses of mesalazine in inducing symptomatic and complete remission of acute ulcerative colitis. In particular, patients with resistant left-sided disease show a higher probability of achieving remission with balsalazide.

Other Related Compounds

Balsalazide is structurally and functionally related to several other compounds used in treating inflammatory bowel conditions:

• Sulfasalazine: A prodrug metabolized to mesalazine and sulfapyridine, with additional antibacterial properties

• Olsalazine: A dimer of mesalazine that releases two mesalazine molecules in the colon

• Mesalazine-d3: Another deuterated compound used as an analytical standard for mesalazine studies